5-chloro-4-(methylamino)-2-[3-(trifluoromethyl)phenyl]-3(2H)-pyridazinone

• IUPAC Name: 5-chloro-4-(methylamino)-2-[3-(trifluoromethyl)phenyl]pyridazin-3-one
• InChI: InChI=1S/C12H9ClF3N3O/c1-17-10-9(13)6-18-19(11(10)20)8-4-2-3-7(5-8)12(14,15)16/h2-6,17H,1H3
• InChI Key: PENMVRBYVRHAPQ-UHFFFAOYSA-N
• Canonical SMILES: CNC1=C(C=NN(C1=O)C2=CC=CC(=C2)C(F)(F)F)Cl
• Molecular Formula: C12H9ClF3N3O
• Molecular Weight: 303.67 g/mol

Description

5-chloro-4-(methylamino)-2-[3-(trifluoromethyl)phenyl]-3(2H)-pyridazinone, also known as TFMPP, is a synthetic compound that belongs to the class of phenylpiperazine derivatives. It was first synthesized in the 1970s and has been used in scientific research as a tool to study the central nervous system. TFMPP has been shown to have various biochemical and physiological effects, making it a valuable compound for scientific research.

Mechanism of Action

The exact mechanism of action of 5-chloro-4-(methylamino)-2-[3-(trifluoromethyl)phenyl]-3(2H)-pyridazinone is not fully understood, but it is believed to act as a partial agonist at serotonin receptors. This compound has been shown to bind to the 5-HT1A and 5-HT2A receptors, which are involved in the regulation of mood, anxiety, and behavior.
Biochemical and Physiological Effects:
This compound has been shown to have various biochemical and physiological effects. It has been shown to increase the release of serotonin, dopamine, and norepinephrine in the brain. This compound has also been shown to increase heart rate and blood pressure, as well as cause pupil dilation.

Advantages and Limitations for Lab Experiments

5-chloro-4-(methylamino)-2-[3-(trifluoromethyl)phenyl]-3(2H)-pyridazinone has several advantages as a tool for scientific research. It is relatively easy to synthesize and is readily available. This compound has also been shown to have consistent effects across different animal models, making it a reliable tool for studying the central nervous system.
However, there are also limitations to using this compound in lab experiments. It has been shown to have varying effects depending on the dose and route of administration, which can make it difficult to interpret results. This compound has also been shown to have potential side effects, such as nausea and vomiting, which can affect the behavior of animal models.

Future Directions

There are several potential future directions for research on 5-chloro-4-(methylamino)-2-[3-(trifluoromethyl)phenyl]-3(2H)-pyridazinone. One area of interest is the role of this compound in the regulation of mood and anxiety. This compound has been shown to have effects on the serotonin system, which is involved in the regulation of mood and anxiety. Further research could explore the potential therapeutic applications of this compound in the treatment of mood and anxiety disorders.
Another area of interest is the potential use of this compound as a tool to study the effects of neurotransmitter systems on behavior. This compound has been shown to have effects on several neurotransmitter systems, making it a valuable tool for studying the complex interactions between these systems and their effects on behavior.
In conclusion, this compound is a valuable tool for scientific research in the field of neuroscience. Its effects on various neurotransmitter systems make it a valuable tool for studying the central nervous system. However, further research is needed to fully understand the mechanism of action of this compound and its potential therapeutic applications.

Synthesis Methods

5-chloro-4-(methylamino)-2-[3-(trifluoromethyl)phenyl]-3(2H)-pyridazinone can be synthesized using a variety of methods, but the most common method involves the reaction of 3-trifluoromethylbenzoyl chloride with 4-(methylamino)pyridine in the presence of a base. The resulting intermediate is then reacted with 5-chloro-2-hydroxypyridine to yield this compound.

Scientific Research Applications

5-chloro-4-(methylamino)-2-[3-(trifluoromethyl)phenyl]-3(2H)-pyridazinone has been used extensively in scientific research as a tool to study the central nervous system. It has been shown to have effects on various neurotransmitter systems, including serotonin, dopamine, and norepinephrine. This compound has been used to study the effects of these neurotransmitter systems on mood, anxiety, and behavior.